Cas no 84848-09-9 (3β,12β-Dihydroxy-5β-cholanoic Acid)

3β,12β-Dihydroxy-5β-cholanoic Acid structure
84848-09-9 structure
Product name:3β,12β-Dihydroxy-5β-cholanoic Acid
CAS No:84848-09-9
MF:C24H40O4
MW:392.572008132935
CID:989693
PubChem ID:5283832

3β,12β-Dihydroxy-5β-cholanoic Acid Chemical and Physical Properties

Names and Identifiers

    • (3b,5b,12b)- 3,12 dihydroxy- Cholan-24-oic acid
    • 3β,12β-Dihydroxy-5β-cholanoic Acid
    • 3beta,12beta-Dihydroxy-5beta-cholan-24-oic Acid
    • 3beta,12beta-Dihydroxy-5beta-cholanoic Acid
    • (4R)-4-[(3S,5R,8R,9S,10S,12R,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
    • 3b,12b-Dihydroxy-5b-cholanate
    • Q63409356
    • DTXSID701259277
    • 3b,12b-Dihydroxy-5b-cholanoate
    • SCHEMBL23781732
    • CHEBI:175153
    • 84848-09-9
    • 3b,12b-Dihydroxy-5b-cholanoic acid
    • (3beta,5beta,12beta)-3,12-Dihydroxycholan-24-oic acid
    • 3b,12b-Dihydroxy-5b-cholanic acid
    • LMST04010043
    • (3I(2),5I(2),12I(2))-3,12-Dihydroxycholan-24-oic acid
    • Inchi: InChI=1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16+,17+,18-,19+,20+,21-,23+,24-/m1/s1
    • InChI Key: KXGVEGMKQFWNSR-BYGCHKRWSA-N
    • SMILES: CC(CCC(O)=O)C1CCC2C3CCC4CC(O)CCC4(C)C3CC(O)C12C

Computed Properties

  • Exact Mass: 392.29265975g/mol
  • Monoisotopic Mass: 392.29265975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 605
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.128
  • Melting Point: NA
  • Boiling Point: 547.1°C at 760 mmHg
  • Flash Point: 298.8°C
  • Refractive Index: 1.543
  • Vapor Pressure: 0.0±3.3 mmHg at 25°C

3β,12β-Dihydroxy-5β-cholanoic Acid Security Information

3β,12β-Dihydroxy-5β-cholanoic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D447445-25mg
3β,12β-Dihydroxy-5β-cholanoic Acid
84848-09-9
25mg
$1918.00 2023-05-18
TRC
D447445-2.5mg
3β,12β-Dihydroxy-5β-cholanoic Acid
84848-09-9
2.5mg
$253.00 2023-05-18
TRC
D447445-100mg
3β,12β-Dihydroxy-5β-cholanoic Acid
84848-09-9
100mg
$ 9200.00 2023-09-07

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